1. Home
  2. Product
  3. Reference Standards
  4. Montelukast Gem-dimethylmethylene Analogue
Montelukast Gem-dimethylmethylene Analogue Montelukast Gem-dimethylmethylene Analogue
Brand Name: Vulcanchem
CAS No.: 162489-70-5
VCID: VC0027294
InChI: InChI=1S/C35H38ClNO3S/c1-34(2,22-33(38)39)23-41-32(19-15-25-9-5-6-11-30(25)35(3,4)40)27-10-7-8-24(20-27)12-17-29-18-14-26-13-16-28(36)21-31(26)37-29/h5-14,16-18,20-21,32,40H,15,19,22-23H2,1-4H3,(H,38,39)/t32-/m1/s1
SMILES: CC(C)(CC(=O)O)CSC(CCC1=CC=CC=C1C(C)(C)O)C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3
Molecular Formula: C₃₅H₃₈ClNO₃S
Molecular Weight: 588.2

Montelukast Gem-dimethylmethylene Analogue

CAS No.: 162489-70-5

Reference Standards

VCID: VC0027294

Molecular Formula: C₃₅H₃₈ClNO₃S

Molecular Weight: 588.2

Montelukast Gem-dimethylmethylene Analogue - 162489-70-5

CAS No. 162489-70-5
Product Name Montelukast Gem-dimethylmethylene Analogue
Molecular Formula C₃₅H₃₈ClNO₃S
Molecular Weight 588.2
IUPAC Name 4-[(1R)-1-[3-[2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanyl-3,3-dimethylbutanoic acid
Standard InChI InChI=1S/C35H38ClNO3S/c1-34(2,22-33(38)39)23-41-32(19-15-25-9-5-6-11-30(25)35(3,4)40)27-10-7-8-24(20-27)12-17-29-18-14-26-13-16-28(36)21-31(26)37-29/h5-14,16-18,20-21,32,40H,15,19,22-23H2,1-4H3,(H,38,39)/t32-/m1/s1
SMILES CC(C)(CC(=O)O)CSC(CCC1=CC=CC=C1C(C)(C)O)C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3
Synonyms [R-(E)]-3-[[[1-[3-[2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]-3-methylbutanoic Acid;
PubChem Compound 53656255
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19